Cas no 1856794-73-4 (Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)-
• CAS No: 1856794-73-4
• MF: C₈H₁₃Cl
• MW: 144.641821622849
• CID: 5285247
• Update Time: 2025-06-13

Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)-

• Inchi： 1S/C8H13Cl/c1-2-4-8(7-9)5-3-6-8/h2H,1,3-7H2
• InChI Key： CXRDYALETCWUMW-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC=C)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)-

Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)- (CAS No. 1856794-73-4): A Versatile Intermediate in Modern Chemical Synthesis

Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)-, identified by its CAS number 1856794-73-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ether exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyclobutane ring substituted with both a chloromethyl and an allyl group, provides a versatile platform for further functionalization, enabling the development of novel therapeutic agents and specialty chemicals.

The compound's bifunctional nature allows for selective reactions at both the chloromethyl and allyl positions, making it a preferred choice for medicinal chemists seeking to construct complex molecular architectures. The presence of the chloromethyl group facilitates nucleophilic substitution reactions, while the allyl group is conducive to addition reactions and cross-coupling processes. This dual reactivity has been exploited in numerous synthetic strategies, particularly in the construction of heterocyclic scaffolds that are prevalent in drug candidates.

Recent advancements in synthetic methodologies have highlighted the utility of Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)- in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating derivatives with potential antiviral and anti-inflammatory properties. The compound's ability to undergo regioselective functionalization has enabled the synthesis of analogs with enhanced binding affinity to biological targets, underscoring its importance in drug discovery.

In addition to its pharmaceutical applications, this compound has found utility in materials science and polymer chemistry. The cyclobutane ring imparts rigidity to the molecular framework, making it a candidate for designing polymers with specific mechanical properties. Researchers have explored its incorporation into copolymers to achieve controlled thermal stability and optical characteristics, which are crucial for advanced material applications.

The synthesis of Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)- typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation of cyclobutene derivatives followed by alkylation with allyl halides or Grignard reagents. These methods leverage well-established principles of organic synthesis but often require careful optimization to achieve high yields and purity. Advances in catalytic systems have further refined these processes, enabling more efficient and sustainable production methods.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have utilized it as a probe to investigate reaction pathways involving nucleophilic additions and eliminations. By studying its transformations under various conditions, scientists have gained insights into fundamental chemical processes that are relevant to both synthetic chemistry and industrial applications. These studies contribute to the broader understanding of how functional groups influence reaction outcomes, guiding the design of more effective synthetic strategies.

From a regulatory perspective, Cyclobutane, 1-(chloromethyl)-1-(2-propen-1-yl)- (CAS No. 1856794-73-4) is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure safe laboratory practices and industrial operations. While it is not classified as a hazardous material under current regulations, its potential reactivity necessitates adherence to good laboratory techniques and safety guidelines.

The future prospects for this compound are promising, with ongoing research exploring new synthetic applications and potential uses in emerging fields such as nanotechnology and biomedicine. Its unique structural features offer opportunities for innovation across multiple disciplines, reinforcing its significance as a building block in modern chemical synthesis.